Cas no 1779579-29-1 (methyl 2-amino-2-(4,4-dimethylcyclohexyl)acetate)

• Product Name: methyl 2-amino-2-(4,4-dimethylcyclohexyl)acetate
• CAS No: 1779579-29-1
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6360445
• PubChem ID: 84075172
• Update Time: 2025-11-01

methyl 2-amino-2-(4,4-dimethylcyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(4,4-dimethylcyclohexyl)acetate
• Cyclohexaneacetic acid, α-amino-4,4-dimethyl-, methyl ester
• 1779579-29-1
• A1-18411
• EN300-1869859

• Inchi： 1S/C11H21NO2/c1-11(2)6-4-8(5-7-11)9(12)10(13)14-3/h8-9H,4-7,12H2,1-3H3
• InChI Key： GQEXIPZXCQUKSA-UHFFFAOYSA-N
• SMILES： C1(C(N)C(OC)=O)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.976±0.06 g/cm3(Predicted)
• Boiling Point: 250.8±13.0 °C(Predicted)
• pka: 7.50±0.50(Predicted)

Additional information on methyl 2-amino-2-(4,4-dimethylcyclohexyl)acetate

Methyl 2-amino-2-(4,4-dimethylcyclohexyl)acetate (CAS No. 1779579-29-1): A Comprehensive Overview

Methyl 2-amino-2-(4,4-dimethylcyclohexyl)acetate, identified by its CAS number 1779579-29-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in various scientific domains. The molecular structure of methyl 2-amino-2-(4,4-dimethylcyclohexyl)acetate consists of an acetic acid ester moiety linked to a tertiary amine group, with a bulky 4,4-dimethylcyclohexyl side chain. This distinctive configuration imparts specific chemical properties that make it a valuable candidate for further investigation.

The synthesis and characterization of methyl 2-amino-2-(4,4-dimethylcyclohexyl)acetate have been the subject of several recent studies. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. One notable approach involves the use of Grignard reagents to introduce the desired functional groups onto the cyclohexane ring. This method has been particularly effective in achieving high selectivity and minimizing unwanted side reactions, thereby enhancing the overall efficiency of the synthesis process.

In addition to its synthetic significance, methyl 2-amino-2-(4,4-dimethylcyclohexyl)acetate has shown promise in the development of novel pharmaceutical agents. The presence of both amino and ester functional groups makes this compound a versatile intermediate for the synthesis of more complex molecules. For instance, it can be used to construct peptidomimetics, which are synthetic analogs of natural peptides with enhanced stability and bioactivity. These peptidomimetics have been explored for their potential in treating various diseases, including cancer and inflammatory disorders.

Recent advancements in computational chemistry have further highlighted the importance of methyl 2-amino-2-(4,4-dimethylcyclohexyl)acetate in drug design. Molecular modeling studies have demonstrated that this compound can interact with biological targets in a manner similar to known therapeutic agents. This has opened up new avenues for developing drugs with improved efficacy and reduced side effects. The bulky side chain of methyl 2-amino-2-(4,4-dimethylcyclohexyl)acetate plays a crucial role in modulating binding affinity and selectivity, making it an attractive scaffold for medicinal chemists.

The pharmacological properties of methyl 2-amino-2-(4,4-dimethylcyclohexyl)acetate have also been investigated in preclinical studies. These studies have revealed that the compound exhibits moderate activity against certain enzymatic targets relevant to human health. Specifically, it has shown potential in inhibiting enzymes involved in inflammation and pain signaling pathways. This suggests that derivatives of this compound could serve as lead compounds for the development of new therapeutic agents targeting these pathways.

In conclusion, methyl 2-amino-2-(4,4-dimethylcyclohexyl)acetate (CAS No. 1779579-29-1) is a compound with multifaceted applications in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable intermediate for constructing complex molecules, while its pharmacological properties hold promise for the development of new drugs. As research in this field continues to evolve, it is likely that additional applications and benefits of this compound will be discovered, further solidifying its importance in scientific endeavors.